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Compound of Interest

Compound Name: Chloroacetyl chloride-13C2

CAS No.: 286367-76-8

Cat. No.: B580289

Get Quote

Introduction: The Isotopic Imperative
Chloroacetyl chloride-13C2 (CAS: 286367-76-8) is not merely a hazardous reagent; it is a

high-value isotopic labeling tool primarily used in the synthesis of stable isotope-labeled

internal standards (SIL-IS) for LC-MS/MS quantitation of drugs (e.g., Lidocaine-13C2, various

acetanilides).

Unlike its natural abundance counterpart, the handling of the

isotopologue requires a dual-threat mitigation strategy:

Personnel Safety: Protection against severe lachrymatory and corrosive effects.

Asset Protection: Prevention of hydrolytic degradation, which renders the expensive isotopic

label useless.

This guide synthesizes standard Safety Data Sheet (SDS) parameters with field-proven "zero-

loss" handling protocols.
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Application Workflow
The following diagram illustrates the typical workflow where this reagent is critical, highlighting

the points of maximum risk.
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Figure 1: Critical path for Chloroacetyl Chloride-13C2 usage. Red pathways indicate failure

modes due to moisture ingress.

Physicochemical & Hazard Profile
The substitution of

with

increases the molecular weight but leaves the chemical reactivity—and toxicity—identical to the
unlabeled compound.

Key Data Summary
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Property Value Context

CAS Number 286367-76-8

Specific to ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

labeled form.[1][2]

Molecular Weight ~114.93 g/mol
vs. 112.94 g/mol for natural

abundance.

Boiling Point 105–106 °C
Volatile; generates corrosive

vapors easily.

Appearance Colorless to yellow liquid
Yellowing indicates

decomposition (HCl formation).

Odor Threshold < 0.05 ppm

Lachrymator. Detectable

before lethal limits, but

desensitization occurs.

Flash Point None (Non-combustible)

However, reaction with metal

releases flammable

.

Mechanism of Toxicity
The danger of Chloroacetyl chloride lies in its bifunctional nature. It is an acylating agent and

an alkylating agent.

Immediate Hydrolysis: Upon contact with moist mucous membranes (eyes, lungs), it

hydrolyzes to release Hydrochloric Acid (HCl) and Chloroacetic Acid-13C2.

Protein Alkylation: The chloro- group is a good leaving group, allowing the molecule to

alkylate DNA and proteins, leading to delayed tissue damage and potential genotoxicity.
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Hydrolysis Reaction
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Figure 2: Mechanism of hydrolytic toxicity. The release of HCl causes immediate burns, while

Chloroacetic acid contributes to systemic toxicity.

Operational Protocol: The "Zero-Moisture" Standard
Because the

isotope is high-value, standard fume hood handling is often insufficient due to atmospheric
moisture risks.

Storage Requirements
Primary: Store under inert gas (Argon or Nitrogen) in a dedicated flammables/corrosives

cabinet.

Secondary: Seal the bottle with Parafilm® or electrical tape to prevent diffusive moisture

ingress.

Temperature: Refrigeration is recommended (+2°C to +8°C) to lower vapor pressure, but

warm to room temperature before opening to prevent condensation.
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Transfer Protocol (Syringe Technique)
Goal: Transfer reagent without exposing the bulk stock to air.

Preparation: Purge a clean, dry Schlenk flask with

. Ensure all glassware is oven-dried (>120°C for 2 hours).

Pressure Equalization: Insert a needle connected to an inert gas line (bubbler) into the

septum of the reagent bottle to provide positive pressure.

Aspiration: Use a gas-tight glass syringe (Hamilton type) with a PTFE-tipped plunger. Flush

the syringe with

three times.

Draw: Withdraw the required volume of Chloroacetyl chloride-13C2.

Transfer: Inject directly into the reaction vessel through a septum.

Cleanup: Immediately rinse the syringe with anhydrous dichloromethane (DCM) into a waste

container containing a quench solution (see Section 4).

Expert Insight: Never pour this reagent. Pouring creates a large surface area for hydrolysis and

releases significant fumes. Always use positive-pressure syringe transfer or a cannula.

Emergency Response & Decontamination
Standard spill responses (water wash) can exacerbate the situation due to the exothermic

hydrolysis reaction.

The "Dry Response" Decision Tree
Do not use water on the concentrated chemical.
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Figure 3: Emergency response logic. Water is strictly prohibited as a primary response agent.

Decontamination Solution
For glassware and syringe cleaning, prepare a Quench Solution:

50% Water

40% Ice

10% Sodium Bicarbonate (

) or Dilute Sodium Hydroxide (

)

Procedure: Slowly add the contaminated solvent/reagent to the quench solution while stirring.

Expect fizzing (

) and heat. Check pH to ensure neutrality before disposal.
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Regulatory & Exposure Limits
Adherence to exposure limits is mandatory. Note that "labeled" compounds fall under the same

regulatory scrutiny as their unlabeled parents.

Agency Limit Type Value Note

NIOSH REL (TWA) 0.05 ppm
Extremely low

threshold.

ACGIH TLV 0.05 ppm
Skin notation (absorbs

through skin).

IDLH Immediate Danger 100 ppm
Rapid onset of

pulmonary edema.

PPE Requirements:

Respiratory: If outside a glove box, a full-face respirator with Acid Gas (yellow) and Organic

Vapor (black) cartridges is required.

Skin: Silver Shield® (Laminate) gloves are preferred. Standard Nitrile provides only splash

protection and degrades quickly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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